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Compound of Interest

Compound Name: Ajugalide D

Cat. No.: B3038295

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ajugalide D, a naturally occurring neoclerodane diterpene isolated from Ajuga taiwanensis,
presents a subject of interest for phytochemical and pharmacological research. This technical
guide provides a comprehensive overview of the known physical and chemical properties of
Ajugalide D, detailed experimental protocols for its isolation and characterization, and an
exploration of its potential biological activities based on related compounds. All quantitative
data are summarized for clarity, and key experimental workflows are visualized to facilitate
understanding and replication.

Physical and Chemical Properties

Ajugalide D is a structurally complex diterpenoid. Its fundamental properties are summarized
in the table below. While specific data for melting point, optical rotation, and detailed solubility
are not readily available in public literature, typical characteristics of neoclerodane diterpenes
suggest it is likely a crystalline solid with some degree of optical activity and solubility in
common organic solvents.[1]
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Property Value Source

Molecular Formula C21H3206 [Chan, 2005]
Molecular Weight 380.48 g/mol [Chan, 2005]
CAS Number 853247-65-1 [Chan, 2005]
Appearance Colorless needles [Chan, 2005]
Melting Point 188—190 °C [Chan, 2005]

Optical Rotation

[a]D?5 +38.7° (c 0.1, CHCI3)

[Chan, 2005]

Solubility

Soluble in chloroform,
dichloromethane, ethyl
acetate, DMSO, acetone.[1]
Insoluble in water.

General knowledge for this

class of compounds

Experimental Protocols
Isolation of Ajugalide D from Ajuga taiwanensis

The following protocol is based on the methodology described by Chan (2005) for the isolation

of Ajugalide D.

Workflow for the Isolation of Ajugalide D
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Air-dried whole plant of Ajuga taiwanensis (1.2 kg)

Y

Extraction with MeOH (3 x 10 L, 3 d each) at room temperature

Y

Concentration under reduced pressure to yield a dark green residue (85 g)

Y

Partition between EtOAc and H20

EtOAc-soluble fraction (45 g)

Silica gel column chromatography (70-230 mesh, 5 x 60 cm)
Elution with n-hexane-EtOAc gradient (9:1 to 0:1)

Y

Collection of 10 fractions

\4

Fraction 6 (4.8 g)

Y

Silica gel column chromatography
Elution with CHCls-acetone (19:1)

Ajugalide D (15 mg)
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Seed cancer cell lines (e.g., A549, HelLa) in 96-well plates

!

Treat cells with varying concentrations of Ajugalide D

!

Incubate for 24, 48, and 72 hours

Perform MTT assay to assess cell viability

Calculate ICso values

Potential Targets

Cellular Effects

Ajugalide D Inhibition? NF-kB Pathway

A | Pro-inflammatory Cytokines
Ajugalide D
Modulation?
MAPK Pathway

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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